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Compound of Interest

Compound Name: 6-Nitroindene

Cat. No.: B15439396

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and does not constitute
a comprehensive safety data sheet (SDS). 6-Nitroindene is a potent mutagen and should be
handled only by trained professionals in a controlled laboratory setting. All users should consult
a complete and verified SDS for 6-Nitroindene before handling this compound.

Introduction

6-Nitroindene is a nitroaromatic compound that has been identified as a potent direct-acting
mutagen.[1] Its chemical structure and properties necessitate stringent safety and handling
protocols to minimize exposure and mitigate potential health risks. This guide provides an in-
depth overview of the known hazards, recommended safety precautions, and general handling
procedures for 6-Nitroindene, compiled from available scientific literature and safety guidelines
for similar hazardous compounds.

Hazard Identification and Classification

While a specific, comprehensive safety data sheet (SDS) for 6-Nitroindene is not readily
available in public databases, its classification as a potent mutagen indicates significant health
hazards. Nitroaromatic compounds as a class are known to be toxic and carcinogenic.[2][3][4]
The primary route of toxicity for nitroaromatics is through metabolic activation to reactive
electrophiles that can form adducts with DNA, leading to mutations.[1][5]
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Known Hazards:

o Mutagenicity: 6-Nitroindene has been shown to be a potent direct-acting mutagen in
bacterial assays.[1]

o Carcinogenicity: While specific carcinogenicity data for 6-Nitroindene is unavailable, many
nitroaromatic compounds are considered carcinogenic.[6]

e General Toxicity: Nitroaromatic compounds can be toxic to living organisms.[3]

Physical and Chemical Properties

A summary of the available physical and chemical properties for 6-Nitroindene is presented in
the table below.

Property Value Source
Chemical Formula CoH7NO2 [7]
Molecular Weight 161.16 g/mol [7]
Appearance Not specified (likely a solid)

Solubility Not specified

Boiling Point Not specified

Melting Point Not specified

Vapor Pressure Not specified

Flash Point Not specified

Autoignition Temperature Not specified

Safety and Handling Precautions

Given the potent mutagenicity of 6-Nitroindene, all work with this compound must be
conducted with the utmost care in a designated and controlled laboratory environment. The
following precautions are based on general guidelines for handling highly hazardous
chemicals, particularly potent mutagens.[5]
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Personal Protective Equipment (PPE)

A comprehensive assessment of personal protective equipment is critical. The following PPE is
mandatory when handling 6-Nitroindene:

PPE Type Specification

Double-gloving with chemically resistant gloves
Gloves (e.g., nitrile) is required. Gloves must be

inspected before use and changed frequently.

) Chemical safety goggles or a full-face shield
Eye Protection ]
must be worn at all times.

A dedicated, buttoned lab coat, preferably

Lab Coat )

disposable, should be worn.

Work should be conducted in a certified
Respiratory Protection chemical fume hood. If there is a risk of aerosol

generation, a respirator may be necessary.

Engineering Controls

o Designated Work Area: All work with 6-Nitroindene must be performed in a designated area,
such as a chemical fume hood, that is clearly marked with appropriate warning signs.

o Ventilation: A properly functioning and certified chemical fume hood is essential to prevent
inhalation exposure.

+ Emergency Equipment: An eyewash station and safety shower must be readily accessible in
the immediate work area.

Handling Procedures

» Avoid Inhalation, Ingestion, and Skin Contact: Use appropriate PPE and engineering controls
to prevent all routes of exposure.

» Weighing: Weighing of solid 6-Nitroindene should be done in a fume hood or a containment
glove box to avoid dispersal of dust.
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» Solutions: When preparing solutions, add the solid to the solvent slowly to avoid splashing.
o Transportation: Transport 6-Nitroindene in sealed, shatter-proof secondary containers.

o Decontamination: All surfaces and equipment contaminated with 6-Nitroindene should be
decontaminated using a suitable method.

o Waste Disposal: All waste contaminated with 6-Nitroindene must be disposed of as
hazardous chemical waste in accordance with institutional and local regulations.

First Aid Measures

In the event of exposure, immediate action is crucial.

Exposure Route First Aid Procedure

Move the individual to fresh air immediately. If
Inhalation breathing is difficult, administer oxygen. Seek

immediate medical attention.

Immediately remove contaminated clothing and
_ wash the affected area thoroughly with soap
Skin Contact )
and water for at least 15 minutes. Seek

immediate medical attention.

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper
Eye Contact i ) ) )

and lower eyelids occasionally. Seek immediate

medical attention.

) Do not induce vomiting. Rinse the mouth with
Ingestion _ , _ ,
water. Seek immediate medical attention.

Experimental Protocols

Detailed experimental protocols for the synthesis and use of 6-Nitroindene are not widely
available in the public domain. The following represents a generalized workflow for a typical
organic synthesis experiment involving a hazardous compound, which should be adapted with
specific details for any work with 6-Nitroindene.
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Caption: Generalized Experimental Workflow for Handling Hazardous Chemicals.
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Mechanism of Mutagenicity and Potential Signhaling
Pathways

The mutagenicity of nitroaromatic compounds like 6-Nitroindene is primarily due to their
metabolic activation to highly reactive intermediates that can bind to DNA, forming DNA
adducts.[1][5] This process can lead to errors during DNA replication and, consequently,
mutations. The general pathway for the metabolic activation of nitroaromatic compounds is
illustrated below.
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Caption: Metabolic Activation of Nitroaromatic Compounds and DNA Damage.

The formation of DNA adducts by activated 6-Nitroindene would likely trigger cellular DNA
damage response (DDR) pathways. While specific pathways activated by 6-Nitroindene have
not been elucidated, it is plausible that nucleotide excision repair (NER) and other repair
mechanisms would be involved in an attempt to remove the bulky adducts from the DNA. If the
DNA damage is too extensive to be repaired, the cell may undergo apoptosis (programmed cell
death).
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Caption: Potential Cellular Response to 6-Nitroindene-Induced DNA Damage.

Conclusion

6-Nitroindene is a hazardous chemical that requires stringent safety and handling protocols
due to its potent mutagenicity. Researchers, scientists, and drug development professionals
must adhere to the principles of good laboratory practice, utilize appropriate personal protective
equipment and engineering controls, and be fully aware of the potential risks associated with
this compound. Further research is needed to fully characterize the toxicological profile of 6-
Nitroindene and to elucidate the specific cellular pathways affected by its exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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